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Compound of Interest

Compound Name:
3,3-Dimethyl-4'-

fluorobutyrophenone

CAS No.: 180305-22-0

Cat. No.: B065341 Get Quote

3,3-Dimethyl-4'-fluorobutyrophenone belongs to the butyrophenone class of chemical

compounds. Butyrophenones are notable for their applications in pharmaceuticals, particularly

as antipsychotics and antiemetics, due to their action on dopamine receptors.[1][2] The core

structure consists of a phenyl group attached to a butanone moiety. The specific substitutions—

a fluorine atom on the phenyl ring and two methyl groups on the propyl chain—define its

unique chemical properties and, by extension, its safety profile.

Given the absence of direct safety data, this guide extrapolates from close structural

analogues. The primary surrogates used are 4-Chloro-4'-fluorobutyrophenone (CAS 3874-54-

2) and 4'-Fluorobutyrophenone (CAS 582-83-2), which share the key fluorophenyl ketone

functional group. This approach allows us to anticipate hazards related to acute toxicity,

irritation, and reactivity.

Compound Structure
IUPAC Name: 1-(4-fluorophenyl)-3,3-dimethylbutan-1-one

Molecular Formula: C₁₂H₁₅FO

Core Structure: Butyrophenone[3]

Physicochemical Properties (Inferred)
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The physicochemical properties are critical for understanding a substance's behavior, potential

for exposure, and appropriate storage conditions. The following data is inferred from close

analogues like 4-Chloro-4'-fluorobutyrophenone.[4][5]

Property Inferred Value/Description Source Analogue(s)

Appearance

Expected to be a slightly

yellow-greenish clear oil or

low-melting solid.

4-Chloro-4'-

fluorobutyrophenone[4]

Molecular Weight ~194.25 g/mol (Calculated)

Boiling Point
High; likely >130 °C at reduced

pressure.

4-Chloro-4'-

fluorobutyrophenone[4]

Density
Expected to be >1.0 g/mL at

25 °C.

4-Chloro-4'-

fluorobutyrophenone[4]

Solubility

Poor water solubility.[3]

Soluble in organic solvents like

Chloroform, Ethyl Acetate, and

Methanol.[4]

Butyrophenone, 4-Chloro-4'-

fluorobutyrophenone

Flash Point
Expected to be high, likely

>100 °C (>230 °F).

4-Chloro-4'-

fluorobutyrophenone[4]

Hazard Identification and GHS Classification
(Inferred)
Based on the GHS classifications of related fluorinated and chlorinated butyrophenones, 3,3-
Dimethyl-4'-fluorobutyrophenone is considered hazardous.[6][7][8] The primary anticipated

hazards are outlined below.

Signal Word:Warning

Hazard Statements:
H302: Harmful if swallowed.[7][9][10]
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H315: Causes skin irritation.[7][8][10]

H319: Causes serious eye irritation.[8][10]

H335: May cause respiratory irritation.[7][8]

Precautionary Statements (Selected):
P261: Avoid breathing fumes, mist, spray, or vapors.[7][10]

P264: Wash face, hands, and any exposed skin thoroughly after handling.[6][10]

P270: Do not eat, drink or smoke when using this product.[10]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[8][11]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[8][11]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[7][11]

Diagram: Chemical Hazard Assessment Workflow
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Chemical Hazard Assessment Workflow

Identify Compound
(3,3-Dimethyl-4'-fluorobutyrophenone)

Search for Specific SDS/Tox Data

Data Available?
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(e.g., other fluorobutyrophenones)

 No 

Use Direct SDS Data

 Yes 

Gather Analogue SDS & Literature Data

Synthesize Inferred Hazard Profile
(GHS, Reactivity, PPE)

Develop Safe Handling Protocol (SOP)

Implement Engineering & PPE Controls

Review and Update Protocol Periodically
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Caption: Workflow for establishing a safety protocol for a sparsely documented chemical.
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Toxicological Profile (Inferred)
A full toxicological investigation has not been performed on this specific compound.[6]

However, based on its classification as a butyrophenone and the hazard statements of its

analogues, the following can be inferred:

Acute Toxicity: The primary route of acute toxicity is expected to be ingestion, classified as

"Harmful if swallowed."[4][9]

Irritation: The compound is expected to be a moderate irritant to the skin, eyes, and

respiratory tract.[7][8] Prolonged contact may lead to redness, swelling, and pain.[12]

Sensitization: Some related compounds may cause an allergic skin reaction.[10]

Carcinogenicity, Mutagenicity, Reproductive Toxicity: No data is available to classify the

compound in these categories.[6][13] No component is listed as a carcinogen by IARC, NTP,

or OSHA for closely related compounds.

Target Organ Effects: The toxicological properties have not been fully investigated, but single

exposure may cause respiratory irritation.[6][7] Butyrophenones as a class are known to

have effects on the central nervous system (CNS).[3][14]

Safe Handling and Storage Protocol
Adherence to a strict handling protocol is essential to minimize exposure risk.

Engineering Controls
Ventilation: All handling of the compound must be performed in a certified chemical fume

hood to control airborne concentrations.[12][15]

Safety Equipment: An eyewash station and safety shower must be readily accessible and

located close to the workstation.[6]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles as described by OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166.[6]
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Skin Protection:

Gloves: Wear chemically resistant gloves (e.g., nitrile rubber). Change gloves immediately

if contamination occurs.

Lab Coat: A flame-retardant lab coat must be worn at all times.

Respiratory Protection: Not typically required when working in a fume hood. If ventilation is

insufficient, a NIOSH-approved respirator may be necessary.[12]

Storage
Conditions: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed

to prevent moisture and air exposure.[16]

Incompatibilities: Store away from strong oxidizing agents and strong bases.[6]

Security: Store in a locked cabinet or an area accessible only to authorized personnel.

Emergency Procedures
First-Aid Measures

Inhalation: Remove the person from the exposure area to fresh air. If breathing is difficult or

has stopped, provide artificial respiration. Seek immediate medical attention.[15][17]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area

with plenty of soap and water for at least 15 minutes. If skin irritation occurs, get medical

advice.[12][17]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.

Continue rinsing and seek immediate medical attention.[6][17]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a POISON CENTER (800-222-1222) or seek immediate

medical attention.[12][18]
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Protocol: Chemical Spill Response
Evacuate: Immediately alert personnel in the area and evacuate the immediate vicinity.[19]

Ventilate: Ensure the area is well-ventilated (fume hood if applicable).

Assess: Evaluate the spill size and determine if it can be managed safely by trained

personnel. For large spills, contact emergency services.

PPE: Don appropriate PPE, including gloves, goggles, and a lab coat.

Contain & Absorb: For liquid spills, cover with a non-combustible absorbent material like

sand or vermiculite.[15]

Collect: Carefully scoop the absorbed material into a labeled, sealable waste container using

non-sparking tools.[12]

Decontaminate: Clean the spill area thoroughly with an appropriate solvent, followed by soap

and water.

Dispose: Dispose of the waste container and any contaminated materials as hazardous

waste according to institutional and local regulations.

Diagram: Emergency Response Decision Tree
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Emergency Response Flowchart

Exposure Incident Occurs
(Spill, Inhalation, Contact)

Assess Immediate Danger
(Fire, Reactivity, Injury)

Is the area safe to enter?

Evacuate Area
Call Emergency Services (911)

 No 

Administer First Aid
(Move to fresh air, flush skin/eyes)

 Yes 

Identify Exposure Type

Inhalation Skin/Eye Contact Ingestion

Remove to Fresh Air
Seek Medical Attention

Remove Contaminated Clothing
Flush with Water for 15 min

Rinse Mouth
Call Poison Control

Seek Immediate Medical Attention

Seek Medical Attention
Bring SDS/Chemical Info

Click to download full resolution via product page

Caption: Decision-making process following an accidental chemical exposure.
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Stability and Reactivity
Reactivity: No hazardous reactions are expected under normal processing.[6]

Chemical Stability: The compound is stable under recommended storage conditions.[6]

Conditions to Avoid: Incompatible products, excess heat, and sources of ignition.[6]

Incompatible Materials: Strong oxidizing agents, strong bases.[6]

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide

(CO), carbon dioxide (CO₂), and gaseous hydrogen fluoride (HF).[6]

Experimental Protocol: Forced Degradation Study
To ensure the integrity of research and development programs, understanding the stability of

3,3-Dimethyl-4'-fluorobutyrophenone is crucial. A forced degradation study exposes the

compound to stress conditions to identify potential degradation products and pathways.[16]

Methodology
Preparation of Stock Solution:

Accurately weigh and dissolve the compound in a suitable solvent (e.g., acetonitrile or

methanol) to prepare a stock solution of 1 mg/mL.

Acid Hydrolysis:

Mix 1 mL of the stock solution with 1 mL of 0.1 N HCl.

Keep the solution at room temperature for 24 hours. Neutralize with 0.1 N NaOH before

analysis.

Base Hydrolysis:

Mix 1 mL of the stock solution with 1 mL of 0.1 N NaOH.

Keep the solution at room temperature for 24 hours. Neutralize with 0.1 N HCl before

analysis.[16]
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Oxidative Degradation:

Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide (H₂O₂).

Keep the solution at room temperature for 24 hours.

Thermal Degradation:

Place a solid sample of the compound in an oven at 70°C for 48 hours.

At specified time points (e.g., 0, 24, 48 hours), prepare a solution for analysis.[16]

Photolytic Degradation:

Expose a solution of the compound to a calibrated light source (e.g., ICH option 1 or 2) for

a specified duration.

Wrap a control sample in aluminum foil and store it under the same conditions.

Analysis:

Analyze all samples (stressed and control) using a stability-indicating HPLC method to

quantify the parent compound and detect any degradation products.

Diagram: Forced Degradation Workflow
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Forced Degradation Experimental Workflow
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Caption: Standard workflow for assessing the stability of a pharmaceutical compound.

Disposal Considerations
Dispose of contents and container to an approved waste disposal plant in accordance with all

local, state, and federal regulations. Do not allow the product to enter drains or waterways.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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